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Compound of Interest

Compound Name: Cycloeucalenol

Cat. No.: B201777

Cycloeucalenol: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cycloeucalenol, a tetracyclic triterpenoid alcohol, is a key intermediate in the biosynthesis of
phytosterols in plants. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and known biological activities of cycloeucalenol.
Detailed methodologies for its isolation and cytotoxicity assessment are presented, along with
a summary of its biosynthetic pathway. While recognized for its potential anti-inflammatory,
antioxidant, and anticancer properties, this guide also highlights the current gaps in the
scientific literature regarding detailed experimental protocols and mechanistic studies for these
activities, offering a roadmap for future research endeavors.

Chemical Structure and Properties

Cycloeucalenol is a natural organic compound with a complex chemical structure. It is
classified as a 3[3-sterol, a pentacyclic triterpenoid, and a member of the phytosterol group.[1]
Its structure is derived from a hydride of a 5a-ergostane.[1]

Chemical Identifiers:
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¢ |[UPAC Name: (33,40,50,90)-4,14-Dimethyl-9,19-cycloergost-24(28)-en-3-o0l[2]
e Chemical Formula: C3oHs500[3]
e CAS Number: 469-39-6[3]

A two-dimensional representation of the chemical structure of cycloeucalenol is provided
below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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